molecular formula C18H24N2O6 B2611484 Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 342390-51-6

Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Cat. No. B2611484
CAS RN: 342390-51-6
M. Wt: 364.398
InChI Key: JEGKWXNFOFBMMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C18H24N2O6 and its molecular weight is 364.398. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Vinylphosphonium Salt Mediated Synthesis

A study detailed the synthesis of 7-oxo-7H-pyrido[1,2,3-cd]perimidine derivatives using ethyl 1H-perimidine-2-carboxylate, leading to compounds with potential for further chemical transformations and applications in medicinal chemistry (Yavari et al., 2002).

Base-Promoted Cascade Transformation

Ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate was transformed into a novel tricyclic compound through a base-promoted cascade reaction, showcasing the chemical versatility of pyrimidinone derivatives (Shutalev et al., 2008).

Eu(fod)3 Shift Reagent in Structural Elucidation

The use of Eu(fod)3 shift reagent provided insights into the structural elucidation of novel isomeric pyrimidones, demonstrating the importance of advanced spectroscopic techniques in understanding the structural nuances of complex organic molecules (Neville, 1972).

C-4 Substituted 3,4-Dihydropyrimidinones Synthesis

Research on the synthesis and calcium channel binding studies of C-4 substituted and enantiopure congeners of Biginelli dihydropyrimidinones highlights their potential in medicinal chemistry, particularly regarding calcium channel blocking activity (Singh et al., 2009).

Molecular Structure and Optical Properties

Molecular Structure and Conformational Analysis

X-ray crystal structure analysis and DFT calculations were utilized to elucidate the structural and electronic characteristics of 1,2,3,4-tetrahydropyrimidine derivatives, revealing their quasi-boat conformation and the formation of racemic mixtures in crystal structures (Memarian et al., 2013).

Nonlinear Optical Organic Crystal Growth

The synthesis and characterization of nonlinear optical organic crystals of ethyl-4-(3,4-dimethoxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate provide insights into their potential applications in photonics and optoelectronics (Dhandapani et al., 2017).

Antiproliferative Activity and Chemical Transformations

Antiproliferative Activity of Novel Derivatives

A study on the antiproliferative activity of novel thiophene and thienopyrimidine derivatives, including compounds with a trimethoxyphenyl moiety, demonstrated significant activity against breast cancer cell lines, highlighting the therapeutic potential of these compounds (Ghorab et al., 2013).

Ring Expansion Versus Nucleophilic Substitution

The reaction pathway of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate with thiophenolates showed a dramatic effect influenced by the reagent ratio, temperature, and reaction time, resulting in products through ring expansion and/or nucleophilic substitution, which is crucial for the development of novel synthetic methodologies (Fesenko et al., 2010).

properties

IUPAC Name

ethyl 3,4-dimethyl-2-oxo-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O6/c1-7-26-17(21)14-10(2)20(3)18(22)19-15(14)11-8-12(23-4)16(25-6)13(9-11)24-5/h8-9,15H,7H2,1-6H3,(H,19,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JEGKWXNFOFBMMS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(N(C(=O)NC1C2=CC(=C(C(=C2)OC)OC)OC)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 1,6-dimethyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.